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Compound of Interest

Compound Name: 5-Bromooctan-4-ol

Cat. No.: B15460786

In-Depth Technical Guide to the Physical
Properties of 5-Bromooctan-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known physical properties of 5-Bromooctan-4-
ol. Due to a lack of extensive published experimental data for this specific compound, this
document outlines the available molecular information. Furthermore, it details standardized
experimental protocols for the determination of key physical properties, namely boiling and
melting points, which are critical for the characterization of chemical entities in research and
development. A logical workflow for these experimental determinations is also presented.

Molecular and Physical Properties of 5-Bromooctan-
4-ol

While specific experimental data for the boiling and melting points of 5-Bromooctan-4-ol are
not readily available in the current body of scientific literature, its fundamental molecular
properties have been established. These are crucial for any theoretical estimation or
experimental design.
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Property Value Source
Molecular Formula C8H17BroO [1]
Molecular Weight 209.12 g/mol [1]

CAS Number 61539-74-0 [1][2]

Experimental Protocols for Physical Property
Determination

The following sections describe standard laboratory procedures for determining the boiling and
melting points of an organic compound like 5-Bromooctan-4-ol.

Determination of Melting Point

This protocol is applicable if 5-Bromooctan-4-ol is a solid at room temperature.

Objective: To determine the temperature range over which the solid phase of a substance
transitions to the liquid phase.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)
Procedure:

o Sample Preparation: A small amount of the crystalline organic compound is placed on a
clean, dry watch glass. The sample is finely powdered using a mortar and pestle to ensure
uniform packing.
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o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the sample
into the sealed end. A sample height of 2-3 mm is ideal.

o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is positioned so that the bulb is level with the sample.

o Approximate Melting Point Determination: The heating rate is initially set to a rapid increase
(10-20 °C per minute) to quickly determine an approximate melting point range.

e Accurate Melting Point Determination: The apparatus is allowed to cool. A new sample is
prepared and the heating rate is adjusted to a slow increase (1-2 °C per minute) as the
temperature approaches the previously determined approximate melting point.

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range. This process is typically
repeated to ensure accuracy.

Determination of Boiling Point (Distillation Method)

This protocol is applicable if 5-Bromooctan-4-ol is a liquid at room temperature.

Objective: To determine the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:

« Distillation flask

e Condenser

e Receiving flask

e Thermometer and adapter

e Heating mantle or oil bath
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» Boiling chips
e Clamps and stand
Procedure:

o Apparatus Assembly: A simple distillation apparatus is assembled. The distillation flask is
filled to approximately two-thirds of its volume with the liquid sample, and a few boiling chips
are added to ensure smooth boiling.

o Thermometer Placement: The thermometer is placed in the distillation head such that the top
of the thermometer bulb is level with the bottom of the side arm leading to the condenser.
This ensures that the recorded temperature is that of the vapor in equilibrium with the boiling
liquid.

e Heating: The distillation flask is heated gently. The heating rate is controlled to maintain a
slow and steady distillation rate, typically one to two drops of distillate per second.

o Temperature Reading: The temperature is recorded when it stabilizes. This stable
temperature, observed while the liquid is boiling and condensing, is the boiling point of the
substance at the recorded atmospheric pressure.

o Pressure Correction: If the atmospheric pressure during the experiment is not at standard
sea-level pressure (760 mmHg), the observed boiling point may be corrected using a
nomograph or the Clausius-Clapeyron equation.

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental characterization of
the physical state and key physical properties of a novel or uncharacterized compound such as
5-Bromooctan-4-ol.
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Caption: Workflow for the determination of the physical properties of 5-Bromooctan-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Physical properties of 5-Bromooctan-4-ol (e.g., boiling
point, melting point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15460786#physical-properties-of-5-bromooctan-4-ol-
e-g-boiling-point-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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